Cas no 637022-58-3 (1H-Pyrazole, 4-chloro-3-(1,1-dimethylethyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 4-chloro-3-(1,1-dimethylethyl)-5-(trifluoromethyl)-
• CAS No: 637022-58-3
• MF: C₈H₁₀ClF₃N₂
• MW: 226.626611232758
• CID: 1656404
• Update Time: 2024-08-30

1H-Pyrazole, 4-chloro-3-(1,1-dimethylethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-3-(1,1-dimethylethyl)-5-(trifluoromethyl)-
• 5-tert-butyl-4-chloro-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C8H10ClF3N2/c1-7(2,3)5-4(9)6(14-13-5)8(10,11)12/h1-3H3,(H,13,14)
• InChI Key： JDMJMQIBTMLFGZ-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=C(Cl)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 226.0486

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 242.6±35.0 °C(Predicted)
• PSA: 28.68
• pka: 10.07±0.50(Predicted)